Cas no 89844-08-6 (Benzoic acid, 2-(2-propenyloxy)-, 2-propenyl ester)

• Product Name: Benzoic acid, 2-(2-propenyloxy)-, 2-propenyl ester
• CAS No: 89844-08-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 587335
• PubChem ID: 13215639
• Update Time: 2025-04-19

Benzoic acid, 2-(2-propenyloxy)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-propenyloxy)-, 2-propenyl ester
• prop-2-enyl 2-prop-2-enoxybenzoate
• DTXSID30528848
• Prop-2-en-1-yl 2-[(prop-2-en-1-yl)oxy]benzoate
• 89844-08-6
• SCHEMBL174686

• Inchi： 1S/C13H14O3/c1-3-9-15-12-8-6-5-7-11(12)13(14)16-10-4-2/h3-8H,1-2,9-10H2
• InChI Key： NNVTZCWPUWXWAE-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC=CC=1C(=O)OCC=C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų